Cas no 1105189-57-8 (1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione)

1-Benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione is a heterocyclic compound featuring an imidazole core substituted with a benzyl group at the 1-position and a 4-bromophenyl moiety at the 5-position. The 2-thione functionality enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and coordination complexes. Its structural rigidity and electron-rich sulfur atom make it suitable for metal chelation and catalysis applications. The bromophenyl group offers a reactive site for further functionalization via cross-coupling reactions. This compound is valued for its stability, synthetic flexibility, and potential applications in medicinal chemistry and materials science.
1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione structure
1105189-57-8 structure
Product Name:1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione
CAS No:1105189-57-8
MF:C16H13BrN2S
MW:345.256821393967
MDL:MFCD11986833
CID:4680123
PubChem ID:33678976
Update Time:2025-05-20

1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-5-(4-bromophenyl)-1H-imidazole-2-thiol
    • 1-benzyl-5-(4-bromophenyl)imidazole-2-thiol
    • 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione
    • MDL: MFCD11986833
    • Inchi: 1S/C16H13BrN2S/c17-14-8-6-13(7-9-14)15-10-18-16(20)19(15)11-12-4-2-1-3-5-12/h1-10H,11H2,(H,18,20)
    • InChI Key: QCYJVHNPNNEWBH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CNC(N1CC1C=CC=CC=1)=S

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 382
  • Topological Polar Surface Area: 47.4

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Additional information on 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione

Comprehensive Overview of 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105189-57-8)

1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105189-57-8) is a specialized organic compound belonging to the imidazole-thione family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, material science, and chemical synthesis. The presence of a benzyl group and a 4-bromophenyl moiety in its structure makes it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its unique thione functional group, which contributes to its reactivity and potential biological activity.

In the context of current scientific trends, 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione is often explored for its role in drug discovery and medicinal chemistry. The compound's structural features align with the growing demand for heterocyclic compounds in the development of new therapeutics. For instance, its imidazole core is a common motif in many FDA-approved drugs, which has led to increased interest in derivatives like this one. Additionally, the bromophenyl group offers opportunities for further functionalization via cross-coupling reactions, a hot topic in modern synthetic chemistry.

From a material science perspective, 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione has potential applications in the design of organic semiconductors and photovoltaic materials. The compound's conjugated system and electron-rich thione group make it a candidate for studying charge transport properties. This aligns with the global push toward sustainable energy solutions, where organic electronic materials play a critical role. Researchers are also investigating its use in catalysis, particularly in reactions involving sulfur-containing substrates.

The synthesis of 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a key focus area, as efficiency and yield are critical for large-scale applications. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis methods for this compound, such as using microwave-assisted reactions or biocatalysts.

In summary, 1-benzyl-5-(4-bromophenyl)-2,3-dihydro-1H-imidazole-2-thione (CAS No. 1105189-57-8) is a compound of significant scientific interest due to its structural versatility and potential applications across multiple disciplines. Its relevance to drug development, material science, and sustainable chemistry ensures that it remains a focal point for ongoing research. As the scientific community continues to explore its properties and applications, this compound is likely to play an increasingly important role in advancing technology and medicine.

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